Cas no 36770-49-7 (Pyridine, 2-[5-(3-pyridinyl)-1H-1,2,4-triazol-3-yl]-)

• Product name: Pyridine, 2-[5-(3-pyridinyl)-1H-1,2,4-triazol-3-yl]-
• CAS No: 36770-49-7
• MF: C₁₂H₉N₅
• MW: 223.23336
• CID: 1479086
• PubChem ID: 918273

Pyridine, 2-[5-(3-pyridinyl)-1H-1,2,4-triazol-3-yl]- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-[5-(3-pyridinyl)-1H-1,2,4-triazol-3-yl]-
• 2-[3-(3-pyridinyl)-1H-1,2,4-triazol-5-yl]Pyridine
• Z2573657935
• IDI1_030716
• BRD-K43107957-001-02-6
• CCG-54291
• DB-292502
• Maybridge4_000134
• 36770-49-7
• SCHEMBL6324976
• SR-01000643397-1
• 3-(3-pyridyl)-5-(4'-pyridyl)-1h-1,2,4-triazole
• HMS1521G04
• BRD-K43107957-001-01-8
• AKOS002733011

• Inchi： InChI=1S/C12H9N5/c1-2-7-14-10(5-1)12-15-11(16-17-12)9-4-3-6-13-8-9/h1-8H,(H,15,16,17)
• InChI Key： PXXUPJGPPDCKES-UHFFFAOYSA-N
• SMILES： C1=CC=NC(=C1)C2=NC(=NN2)C3=CN=CC=C3

Computed Properties

• Exact Mass: 223.08597
• Monoisotopic Mass: 223.08579531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.4Ų
• XLogP3: 1.2

Experimental Properties

• PSA: 67.35